Cas no 481066-02-8 (1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]-)

1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]- structure
481066-02-8 structure
Product Name:1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]-
CAS No:481066-02-8
MF:C9H8F3NO
MW:203.1611328125
MDL:MFCD13689135
CID:4782279
Update Time:2023-08-17

1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-one
    • 1-[6-(trifluoromethyl)pyridin-3-yl]propan-1-one
    • 1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]-
    • 1-[6-(Trifluoromethyl)-3-pyridyl]propan-1-one
    • MDL: MFCD13689135
    • Inchi: 1S/C9H8F3NO/c1-2-7(14)6-3-4-8(13-5-6)9(10,11)12/h3-5H,2H2,1H3
    • InChI Key: WEOTUSVQOXOHIX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CN=1)C(CC)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30

1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
218440-2.500g
1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-one, 95%
481066-02-8 95%
2.500g
$2063.00 2023-09-06

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